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Compound of Interest

Compound Name:
13-Oxo-9E,11E-octadecadienoic

acid

CAS No.: 29623-29-8

Cat. No.: B3028732

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
13-Oxo-9(Z),11(E)-octadecadienoic acid (13-Oxo-ODE) is an oxidized lipid metabolite of

linoleic acid that has garnered significant scientific interest due to its diverse biological

activities. As a potent agonist of Peroxisome Proliferator-Activated Receptor gamma (PPARγ)

and a down-regulator of the oncoprotein c-Myc, 13-Oxo-ODE is implicated in a range of

physiological and pathological processes, including inflammation, cell proliferation, and cancer.

[1][2] This technical guide provides a comprehensive overview of the structural elucidation of

13-Oxo-ODE, detailing the analytical techniques and experimental protocols used for its

identification and characterization.
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The definitive structure of 13-Oxo-ODE has been established through a combination of

spectroscopic methods. These techniques provide detailed information about the molecule's

atomic composition, connectivity, and stereochemistry.

Property Value Reference

Molecular Formula C₁₈H₃₀O₃ [3][4]

Molecular Weight 294.43 g/mol [3][4]

IUPAC Name
(9Z,11E)-13-oxooctadeca-

9,11-dienoic acid
[3]

CAS Number 54739-30-9 [4][5]

Mass Spectrometry
Mass spectrometry (MS) is a cornerstone technique for determining the molecular weight and

elemental composition of 13-Oxo-ODE, as well as for structural characterization through

fragmentation analysis.

Ion Mode Precursor Ion (m/z)
Fragment Ions
(m/z)

Reference

Positive Ion Mode

([M+H]⁺)
295.2268 277.1, 223.1, 179.1 [3]

Negative Ion Mode

([M-H]⁻)
293.2122 275.1, 249.1, 113 [3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
While a complete tabulated dataset for the ¹H and ¹³C NMR of 13-Oxo-ODE is not readily

available in the public domain, its structure has been unequivocally confirmed using one- and

two-dimensional NMR experiments.[6] These analyses are crucial for establishing the precise

arrangement of protons and carbons, including the geometry of the double bonds. The

geometries of the C-9 (cis, Z) and C-11 (trans, E) double bonds are critical for its biological

activity.
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Experimental Protocols
Isolation of 13-Oxo-ODE from Salicornia herbacea
A detailed method for the isolation of 13-Oxo-ODE from the halophyte Salicornia herbacea has

been described, providing a natural source for this compound.[2]

Experimental Workflow for Isolation of 13-Oxo-ODE
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Extraction

Liquid-Liquid Partition

Purification

Salicornia herbacea (1000 g)

Incubate with 100% methanol at 32°C overnight

Combine methanol extract with water (1:1 ratio)

Evaporate methanol

Extract with an equal volume of ethyl acetate

Column Chromatography

Preparatory Thin Layer Chromatography

Preparatory High-Performance Liquid Chromatography

Purified 13-Oxo-ODE
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Caption: Workflow for the isolation of 13-Oxo-ODE from Salicornia herbacea.
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A robust method for the quantification of 13-Oxo-ODE in rat plasma has been developed using

Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). This protocol can be adapted for

other biological matrices.

1. Sample Preparation:

Saponification: To release esterified 13-Oxo-ODE, the plasma sample is treated with a

potassium hydroxide solution in methanol and heated.

Acidification: The reaction mixture is then acidified to a pH of approximately 3 using

hydrochloric acid.

Liquid-Liquid Extraction: The acidified sample is extracted with an organic solvent such as

hexane. The organic layers containing the lipid fraction are combined.

Drying and Reconstitution: The combined organic extracts are evaporated to dryness under

a stream of nitrogen and the residue is reconstituted in an appropriate solvent for MS

analysis.

2. Instrumental Analysis:

Chromatography: The extracted sample is subjected to liquid chromatography for separation.

Mass Spectrometry: The eluent from the chromatography is introduced into a Q-TOF mass

spectrometer for detection and quantification.

Experimental Workflow for 13-Oxo-ODE Quantification
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Caption: Workflow for the quantification of 13-Oxo-ODE in biological samples.

Chemical Synthesis of 13-Oxo-ODE
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The chemical synthesis of 13-oxo-octadecadienoic acids has been achieved, notably through

the use of a Z-selective Wittig reaction.[7] While a detailed protocol for the specific (9Z, 11E)

isomer is not fully available, the general strategy involves the coupling of an appropriate

phosphonium ylide with a suitable aldehyde.

A plausible synthetic route would involve:

Synthesis of the Aldehyde Fragment: Preparation of an aldehyde containing the C1 to C8

portion of the fatty acid chain.

Synthesis of the Phosphonium Ylide: Preparation of a phosphonium salt from a C9 to C18

precursor, followed by deprotonation to form the ylide.

Wittig Reaction: The reaction between the aldehyde and the ylide to form the carbon-carbon

double bonds with the desired stereochemistry.

Deprotection and Purification: Removal of any protecting groups and purification of the final

product.

Biological Activity and Signaling Pathways
13-Oxo-ODE exerts its biological effects primarily through its interaction with specific cellular

signaling pathways.

PPARγ Agonism
13-Oxo-ODE is a known endogenous ligand for PPARγ, a nuclear receptor that plays a crucial

role in adipogenesis, lipid metabolism, and inflammation.[1][8] Upon binding to 13-Oxo-ODE,

PPARγ undergoes a conformational change, leading to the recruitment of co-activator proteins

and the subsequent regulation of target gene expression.[8]

13-Oxo-ODE and PPARγ Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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